Cas no 1007637-11-7 (5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole)
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-[5-(1,3-benzodioxol-5-yl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-3-methyl-1-phenylpyrazole
- 5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole
-
- Inchi: 1S/C21H20N4O4S/c1-14-17(12-24(22-14)16-6-4-3-5-7-16)19-11-18(23-25(19)30(2,26)27)15-8-9-20-21(10-15)29-13-28-20/h3-10,12,19H,11,13H2,1-2H3
- InChI Key: HXLYEMMXGWGDTE-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C=C(C2CC(C3=CC=C4OCOC4=C3)=NN2S(C)(=O)=O)C(C)=N1
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3371-0704-2μmol |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 2μmol |
$57.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-5μmol |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 5μmol |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-10μmol |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 10μmol |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-20μmol |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 20μmol |
$79.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-1mg |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 1mg |
$54.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-2mg |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 2mg |
$59.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-3mg |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 3mg |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-4mg |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 4mg |
$66.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-5mg |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 5mg |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3371-0704-10mg |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
1007637-11-7 | 90%+ | 10mg |
$79.0 | 2023-07-27 |
5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole
5-(2H-1,3-Benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole (CAS No. 1007637-11-7)
5-(2H-1,3-Benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole, a compound with the CAS registry number 1007637-11-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of bipyrazoles, which are known for their versatile applications in drug discovery and materials science. The structure of this molecule is characterized by a bipyrazole core with substituents that include a methanesulfonyl group, a methyl group, and a benzodioxole moiety. These substituents contribute to its unique chemical properties and biological activity.
The synthesis of 5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl... involves a series of carefully designed organic reactions. Researchers have employed various strategies to construct the bipyrazole framework, including cyclization reactions and coupling techniques. The incorporation of the benzodioxole group is particularly noteworthy as it introduces aromaticity and potential sites for hydrogen bonding interactions. Recent studies have highlighted the importance of such structural features in enhancing the compound's solubility and bioavailability.
From a pharmacological perspective, this compound has demonstrated promising activity in preclinical models. Its methanesulfonyl group is known to enhance electrophilicity and improve binding affinity to target proteins. Recent research has focused on its potential as an inhibitor of specific kinases involved in cancer cell proliferation. For instance, studies published in 2023 have shown that 5-(2H-1,3-benzodioxol... exhibits selective inhibition against Aurora kinases, which are critical regulators of mitosis in cancer cells.
In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The bipyrazole core is known to form stable coordination complexes with metal ions, making it a candidate for use in catalysis and sensor technologies. Recent advancements in this area have utilized 5-(2H... as a ligand in metalloporphyrin systems for detecting environmental pollutants.
From an analytical standpoint, the characterization of 5-(2H... has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular conformation and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties and optimize its design for therapeutic use.
In conclusion, 5-(2H... (CAS No. 1007637...) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medical treatments and technological innovations.
1007637-11-7 (5-(2H-1,3-benzodioxol-5-yl)-2-methanesulfonyl-3'-methyl-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)